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Compound of Interest

Compound Name: LCS-1

Cat. No.: B1204231 Get Quote

This document provides comprehensive guidance on the safe handling, operational use, and

disposal of LCS-1 (Lung Cancer Screen 1), a potent inhibitor of superoxide dismutase 1

(SOD1). The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safety and proper logistical management in a laboratory

setting.

Understanding LCS-1: Properties and Hazards
LCS-1, with the formal name 4,5-dichloro-2-(3-methylphenyl)-3(2H)-pyridazinone, is a small

molecule inhibitor of SOD1 with an IC50 of 1.07 µM.[1][2] It is utilized in research, particularly in

studies related to cancer and oxidative stress.[1] Understanding its chemical and toxicological

properties is critical for safe handling.

Chemical and Physical Properties
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Property Value

CAS Number 41931-13-9[1][3][4]

Molecular Formula C₁₁H₈Cl₂N₂O[1][3][4]

Molecular Weight 255.1 g/mol [1][4]

Appearance White solid[5]

Solubility
DMSO: ~3-10 mg/mL, DMF: ~2 mg/mL,

Insoluble in Ethanol and PBS (pH 7.2)[1]

Hazard Identification and Precautionary Statements

LCS-1 is classified with specific hazards that necessitate careful handling to avoid exposure

and environmental contamination.

Hazard Class GHS Classification Precautionary Statements

Acute Oral Toxicity
Category 4 (H302: Harmful if

swallowed)[3]

P264: Wash skin thoroughly

after handling.[3] P270: Do not

eat, drink or smoke when using

this product.[3] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[3] P330: Rinse mouth.

[3]

Aquatic Toxicity

Acute and Chronic Category 1

(H410: Very toxic to aquatic life

with long lasting effects)[3]

P273: Avoid release to the

environment.[3] P391: Collect

spillage.[3]

Disposal -

P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]
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Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling LCS-1, the following PPE and engineering

controls are mandatory.

Engineering Controls:

Ventilation: Always handle LCS-1 in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.[3]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the work area.[3]

Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.[3]

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile).
Prevents skin contact.[3]

Body Protection
Impervious clothing, such as a

lab coat.[3]

Protects skin from accidental

spills.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.[3]

Prevents inhalation of harmful

particles.

Step-by-Step Operational Protocol for Handling
LCS-1
This section details the procedural workflow for the safe handling and use of LCS-1, from

preparation to post-experiment cleanup.

Workflow for Handling LCS-1
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Preparation Phase

Experimental Phase

Cleanup & Disposal Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Fume Hood, Spill Kit)

3. Weigh LCS-1 Powder
(In Fume Hood)

4. Dissolve in Solvent
(e.g., DMSO)

5. Conduct Experiment
(Follow Protocol)

6. Decontaminate Surfaces
& Glassware

7. Segregate & Label Waste
(Solid & Liquid)

8. Dispose via Approved
Waste Stream

9. Doff & Dispose PPE

Click to download full resolution via product page

Caption: Standard operational workflow for handling LCS-1.
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Detailed Methodologies:

Preparation and Weighing:

Before handling, ensure all required PPE is correctly worn.

Conduct all manipulations of solid LCS-1 within a certified chemical fume hood to prevent

inhalation of dust.

Use an analytical balance to weigh the required amount of LCS-1 powder.

Solution Preparation:

LCS-1 is soluble in DMSO.[1] To prepare a stock solution, add the appropriate volume of

solvent to the weighed LCS-1 powder.

Ensure the container is tightly sealed.[3] Gentle warming may be required to achieve a

clear solution.

Storage Conditions:

Store solid LCS-1 at -20°C.[3]

If dissolved in a solvent, store the solution at -80°C.[3]

Keep containers tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[3]

Disposal Plan
Proper disposal of LCS-1 and associated contaminated materials is crucial to prevent

environmental harm.

Waste Segregation: All materials that have come into contact with LCS-1, including pipette

tips, tubes, gloves, and excess solutions, must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing LCS-1 in a clearly labeled, sealed, and

chemical-resistant container.
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Solid Waste: Collect all contaminated solid waste in a designated, sealed hazardous waste

bag or container.

Final Disposal: Dispose of all LCS-1 waste through an approved hazardous waste disposal

facility, in accordance with local, state, and federal regulations.[3] Do not dispose of down the

drain or in regular trash.

Biological Context and Experimental Considerations
LCS-1 selectively inhibits SOD1, which can lead to an increase in superoxide radicals, inducing

oxidative stress and apoptosis in certain cancer cell lines.[1][2] Its mechanism involves the

prevention of serum-induced activation of key signaling pathways.[5]

LCS-1 Signaling Pathway Inhibition

Serum / Growth Factors

PI 3-Kinase ERK

AKT

Cell Growth & Survival

LCS-1

Click to download full resolution via product page

Caption: LCS-1 inhibits serum-induced PI3K/AKT and ERK signaling.

When designing experiments, consider that LCS-1's cytotoxic effects are more pronounced in

cell lines with specific mutations (e.g., EGFR, KRAS) and can be mitigated by the
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overexpression of SOD1.[1][5] This information is critical for interpreting experimental

outcomes and understanding the compound's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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